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Compound of Interest

4-Methylthiazole-5-
Compound Name:
carboxaldehyde

cat. No.: B1296927

Essential Safety and Handling Guide for 4-
Methylthiazole-5-carboxaldehyde

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for 4-Methylthiazole-5-carboxaldehyde, including personal protective equipment (PPE),
handling procedures, and disposal plans.

Chemical Information:

o Name: 4-Methylthiazole-5-carboxaldehyde
o CAS Number: 82294-70-0

e Molecular Formula: CsHsNOS

e Primary Hazards: Causes serious eye damage and skin irritation.[1][2][3][4][5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling 4-Methylthiazole-5-carboxaldehyde. It is crucial to always use appropriate PPE to
minimize exposure risk.[1][2][5][6]
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Body Part

Personal Protective
Equipment

Specifications & Notes

Eyes/Face

Safety Goggles / Face Shield

Goggles should be tightly
fitting with side-shields. A face
shield is recommended when

there is a risk of splashing.[2]

[5]

Skin

Chemical-Resistant Gloves

Nitrile or other suitable
chemical-resistant gloves are
recommended. Avoid latex
gloves as they may offer
insufficient protection against
aldehydes.[7] Inspect gloves
for any damage before use.

Body

Protective Clothing / Lab Coat

A lab coat or other protective
clothing should be worn to
prevent skin contact.[2][5] For
tasks with a higher risk of
splashing, a chemical-resistant

apron is advised.[8]

Respiratory

Dust Respirator / Full-Face

Respirator

Use a dust respirator if dust
formation is likely.[4][5] If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator should be
used.[1] Work should be
conducted in a well-ventilated
area or under a chemical fume
hood.[1][6]

Handling and Storage

Handling:

o Ensure adequate ventilation in the handling area.[1][6]
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Avoid contact with skin, eyes, and clothing.[2][5]

Do not breathe in dust or vapors.[2][6]

Wash hands thoroughly after handling.[2][5]

Use non-sparking tools and take precautionary measures against static discharge.[9]
Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from heat, sparks, and open flames.[9]

e Incompatible materials include strong oxidizing agents, acids, acid anhydrides, and acid
chlorides.[2][9]

Emergency Procedures and Disposal
First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[1][2]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. If skin irritation occurs, get medical advice.[1][2][5]

¢ Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a doctor.[1][2]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.[1]

Spill and Leakage:
e Avoid dust formation.[2]

o Wear appropriate PPE, including respiratory protection.
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e Collect the spilled material using a method that does not generate dust (e.g., gently sweep
up) and place it in a suitable, closed container for disposal.[2]

o Prevent further leakage or spillage if it is safe to do so.[1]
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.

o Contaminated packaging should be treated as the chemical itself.

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-Methylthiazole-5-

carboxaldehyde

Preparation
- Review SDS

- Ensure proper ventilation
- Put on required PPE

:

Handling

- Weigh/measure in a designated area
- Avoid dust/vapor generation
- Keep container closed when not in use

\
\
\
\
\
\

Post-Handling
- Decontaminate work area

- Remove and properly store/dispose of PPE

N\
N\
N
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\\ If spill/lexposure occurs

\
\

\\Jf contamination is found ‘\
~

Waste Collection
- Collect waste in a labeled, sealed container

l

Emergency Procedure

(Spill or Exposure)

Disposal

- Dispose of waste according to institutional and regulatory guidelines

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling and disposal of 4-

Methylthiazole-5-carboxaldehyde in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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